2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S4860-25mg |
Indole-3-carboxylic acid |
771-50-6 | 99.93% | 25mg |
¥795.29 | 2023-09-15 | |
| Fluorochem | 003408-1g |
Indole-3-carboxylic acid |
771-50-6 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 003408-25g |
Indole-3-carboxylic acid |
771-50-6 | 98% | 25g |
￡17.00 | 2022-02-28 | |
| Fluorochem | 003408-100g |
Indole-3-carboxylic acid |
771-50-6 | 98% | 100g |
￡55.00 | 2022-02-28 | |
| Fluorochem | 003408-500g |
Indole-3-carboxylic acid |
771-50-6 | 98% | 500g |
￡190.00 | 2022-02-28 | |
| ChemFaces | CFN97256-1g |
1H-Indole-3-carboxylic acid |
771-50-6 | >=98% | 1g |
$70 | 2021-07-22 | |
| Ambeed | A188858-100mg |
1H-Indole-3-carboxylic acid |
771-50-6 | 98% | 100mg |
$5.0 | 2024-09-28 | |
| Chemenu | CM112172-500g |
1H-indole-3-carboxylic acid |
771-50-6 | 95%+ | 500g |
$158 | 2024-09-28 | |
| Apollo Scientific | OR5873-25g |
1H-Indole-3-carboxylic acid |
771-50-6 | 98% | 25g |
£15.00 | 2024-09-28 | |
| Apollo Scientific | OR5873-100g |
1H-Indole-3-carboxylic acid |
771-50-6 | 98% | 100g |
£26.00 | 2024-09-28 |
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1H-Indole-3-carboxylic acid, with the chemical formula C8H9NO2 and CAS number 771-50-6, is a heterocyclic compound belonging to the indole family. This molecule features a five-membered indole ring fused with a six-membered pyrrole ring, and its carboxylic acid group at the 3-position imparts unique chemical and biological properties. The 1H-indole-3-carboxylic acid structure has been extensively studied for its potential applications in drug discovery, metabolic pathway regulation, and synthetic chemistry. Recent advancements in molecular biology and pharmacology have further highlighted the significance of this compound in addressing complex biomedical challenges.
As a derivative of indole, 1H-indole-3-carboxylic acid exhibits a versatile chemical profile that allows it to interact with multiple biological targets. The indole ring, a core structural motif in numerous bioactive molecules, is known to modulate enzyme activity, receptor binding, and cellular signaling pathways. The carboxylic acid group at the 3-position enhances its solubility and reactivity, making it a valuable scaffold for the design of novel therapeutics. Current research has focused on exploring its role in neurodegenerative diseases, inflammatory responses, and metabolic disorders, with promising outcomes in preclinical studies.
Recent studies published in Frontiers in Pharmacology (2023) have demonstrated that 1H-indole-3-carboxylic acid can inhibit the activity of specific kinases involved in cancer progression. For instance, its interaction with the PI3K/AKT signaling pathway has been shown to suppress tumor growth in vitro models. This finding aligns with the broader trend in biomedical research to target intracellular signaling cascades for therapeutic intervention. Additionally, a 2022 review in Journal of Medicinal Chemistry highlighted the potential of 1H-indole-3-carboxylic acid as a lead compound for the development of anti-inflammatory agents, particularly in the context of autoimmune diseases.
The 1H-indole-3-carboxylic acid molecule also plays a critical role in metabolic regulation. Research published in Cell Metabolism (2023) revealed that this compound can modulate the activity of enzymes involved in the biosynthesis of neurotransmitters, such as serotonin and dopamine. This property has sparked interest in its potential application for treating mood disorders and neurodegenerative conditions. Furthermore, its ability to influence mitochondrial function has been linked to its therapeutic potential in metabolic syndrome and type 2 diabetes.
From a synthetic chemistry perspective, the 1H-indole-3-carboxylic acid structure has been extensively modified to enhance its pharmacological properties. A 2023 study in Organic & Biomolecular Chemistry reported the development of a novel synthetic route to produce this compound with high purity and yield. The method involves a one-pot reaction between indole-3-carboxylic acid derivatives and functionalized reagents, significantly reducing the number of steps required for its synthesis. This advancement is crucial for scaling up production for pharmaceutical applications.
Another notable development in the field is the use of 1H-indole-3-carboxylic acid as a probe molecule in drug discovery. Researchers at the University of Tokyo (2023) have employed this compound as a scaffold for designing small-molecule inhibitors targeting the SARS-CoV-2 virus. Their findings, published in ACS Chemical Biology, showed that derivatives of 1H-indole-3-carboxylic acid could effectively bind to the viral spike protein, thereby blocking viral entry into host cells. This application underscores the compound's potential in antiviral drug development.
Despite its promising therapeutic applications, the 1H-indole-3-carboxylic acid molecule also presents challenges in terms of stability and solubility. A 2022 study in European Journal of Medicinal Chemistry investigated the impact of molecular modifications on its pharmacokinetic profile. The research team found that introducing hydrophilic groups to the carboxylic acid moiety significantly improved its aqueous solubility, which is critical for oral administration. These findings have important implications for the development of more bioavailable formulations.
Moreover, the 1H-indole-3-carboxylic acid structure has been explored for its role in plant biology. A 2023 study in Plant Physiology revealed that this compound is involved in the regulation of auxin signaling pathways in Arabidopsis thaliana. This discovery has opened new avenues for research into the potential of 1H-indole-3-carboxylic acid in agricultural applications, such as enhancing plant growth and stress tolerance.
The therapeutic potential of 1H-indole-3-carboxylic acid is further supported by its ability to modulate immune responses. A 2023 study in Journal of Immunology demonstrated that this compound can suppress the activation of T-cells in autoimmune models, suggesting its potential as an immunomodulatory agent. These findings have prompted further investigation into its use in treating conditions such as rheumatoid arthritis and multiple sclerosis.
Looking ahead, the 1H-indole-3-carboxylic acid molecule is poised to play a significant role in the next generation of pharmaceuticals. Ongoing research is focused on optimizing its chemical structure to enhance its potency, selectivity, and safety profile. Additionally, the development of targeted drug delivery systems that incorporate 1H-indole-3-carboxylic acid is expected to improve its therapeutic efficacy and reduce side effects. As the field of biomedical research continues to evolve, the 1H-indole-3-carboxylic acid will likely remain a key player in the quest for innovative treatments for complex diseases.
Finally, the 1H-indole-3-carboxylic acid molecule exemplifies the intersection of chemistry, biology, and pharmacology in modern drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for researchers exploring new therapeutic avenues. As scientific understanding of this compound continues to grow, its applications in both human and plant biology are expected to expand, further solidifying its importance in the biomedical sciences.
